Cas no 71066-02-9 (Heptanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)-, compd. with N-cyclohexylcyclohexanamine (1:1) (9CI))

• Product Name: Heptanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)-, compd. with N-cyclohexylcyclohexanamine (1:1) (9CI)
• CAS No: 71066-02-9
• MF: C₂₄H₄₆N₂O₄
• MW: 426.633047580719
• CID: 2736932
• Update Time: 2022-07-26

Heptanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)-, compd. with N-cyclohexylcyclohexanamine (1:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)-, compd. with N-cyclohexylcyclohexanamine (1:1) (9CI)

• Inchi： 1S/C12H23NO4.C12H23N/c1-5-6-7-8-9(10(14)15)13-11(16)17-12(2,3)4;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h9H,5-8H2,1-4H3,(H,13,16)(H,14,15);11-13H,1-10H2/t9-;/m0./s1
• InChI Key： DBIPTHWBXDZIFI-FVGYRXGTSA-N
• SMILES： N(C1CCCCC1)C1CCCCC1.[C@@H](C(=O)O)(CCCCC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 426.346
• Monoisotopic Mass: 426.346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0